Cas no 1261949-14-7 (4-(4-Ethylthiophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid
• CAS No: 1261949-14-7
• MF: C₁₅H₁₃FO₂S
• MW: 276.325926542282
• MDL: MFCD18321439
• CID: 2765433
• PubChem ID: 53227311
• Update Time: 2025-04-21

4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%
• 4-(4-ethylsulfanylphenyl)-3-fluorobenzoic acid
• 4-(4-ETHYLTHIOPHENYL)-3-FLUOROBENZOIC ACID
• 1261949-14-7
• MFCD18321439
• 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid

• MDL： MFCD18321439
• Inchi： 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(15(17)18)9-14(13)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： BFIKXVKMHSERLU-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 276.06202899Da
• Monoisotopic Mass: 276.06202899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6Ų